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Compound of Interest

Compound Name: Methoxpropamine

CAS No.: 2504100-71-2

Cat. No.: B16369217

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing patch-clamp

electrophysiology to study the effects of Methoxpropamine (MXPr), a novel psychoactive

substance. This document details the known interactions of MXPr with N-methyl-D-aspartate

(NMDA) receptors and provides protocols for investigating its potential effects on other critical

ion channels for safety and pharmacological profiling.

Introduction
Methoxpropamine (MXPr) is an arylcyclohexylamine compound that has emerged as a

designer drug.[1][2][3] Structurally related to ketamine and methoxetamine (MXE), MXPr

primarily functions as an antagonist of the N-methyl-D-aspartate (NMDA) receptor.[1][2][3]

Understanding its interaction with various ion channels is crucial for elucidating its

pharmacological and toxicological profile. Patch-clamp electrophysiology is the gold-standard

technique for this purpose, offering high-resolution insights into the effects of compounds on

ion channel function.[4][5][6]
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Mechanism of Action at NMDA Receptors
Methoxpropamine acts as a potent antagonist of NMDA receptors.[1][2][3] Studies using

patch-clamp electrophysiology on cartwheel cells in the dorsal cochlear nucleus of mice have

demonstrated that MXPr inhibits NMDA-induced inward currents and suppresses NMDA

receptor-mediated excitatory postsynaptic currents (EPSCs) in a dose-dependent manner.[1][2]
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Caption: NMDA receptor antagonism by Methoxpropamine.

Quantitative Data Summary
The inhibitory effects of Methoxpropamine on NMDA receptors have been quantified, and its

potency has been compared to its analogue, methoxetamine (MXE), and a standard NMDA

receptor antagonist, MK-801.[1][2][3]
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Compound Target IC50 (µM) Cell Type Reference

Methoxpropamin

e (MXPr)
NMDA Receptor 1.647

Mouse Dorsal

Cochlear

Nucleus

Cartwheel Cells

[1][2][3]

Methoxetamine

(MXE)
NMDA Receptor 0.841

Mouse Dorsal

Cochlear

Nucleus

Cartwheel Cells

[1][2][3]

MK-801 NMDA Receptor 0.060

Mouse Dorsal

Cochlear

Nucleus

Cartwheel Cells

[1][2][3]

Note: As of the latest available data, there is no published information on the effects of

Methoxpropamine on hERG, Kv, Nav, or CaV channels. Given its structural similarity to other

arylcyclohexylamines, it is recommended to investigate these potential off-target effects. For

reference, data on the related compound Methoxetamine (MXE) is included where available,

but should be interpreted with caution.

Compound Target Effect IC50 (µM) Reference

Methoxetamine

(MXE)
hERG Channel Block

Data not

available

Methoxetamine

(MXE)
Kv Channels

Data not

available

Data not

available

Methoxetamine

(MXE)
Nav Channels

Data not

available

Data not

available

Methoxetamine

(MXE)
CaV Channels

Data not

available

Data not

available

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/28748465/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6642821/
https://wellcomeopenresearch.org/articles/9-673
https://pubmed.ncbi.nlm.nih.gov/28748465/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6642821/
https://wellcomeopenresearch.org/articles/9-673
https://pubmed.ncbi.nlm.nih.gov/28748465/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6642821/
https://wellcomeopenresearch.org/articles/9-673
https://www.benchchem.com/product/b16369217/docs?utm_src=pdf-body#application-notes-and-protocols-for-patch-clamp-electrophysiology-with-methoxpropamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16369217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed methodologies for conducting patch-clamp experiments to assess the effects of

Methoxpropamine on various ion channels are provided below. These protocols are based on

established methods and can be adapted for specific experimental needs.[4][5][7][8][9][10][11]
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Caption: General workflow for a whole-cell patch-clamp experiment.

Protocol 1: NMDA Receptor-Mediated Currents
Objective: To measure the effect of Methoxpropamine on NMDA receptor-mediated currents.

1. Cell Preparation:
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Use primary neurons (e.g., mouse dorsal cochlear nucleus cartwheel cells) or a stable cell

line expressing NMDA receptors (e.g., HEK293 cells).[1][2][7]

Culture cells on glass coverslips suitable for microscopy and electrophysiology.

2. Solutions:

External Solution (in mM): 125 NaCl, 2.5 KCl, 2 CaCl₂, 1 MgCl₂, 25 NaHCO₃, 1.25 NaH₂PO₄,

and 25 glucose, bubbled with 95% O₂/5% CO₂.[2]

Internal Solution (in mM): 130 Cs-gluconate, 10 CsCl, 4 NaCl, 10 HEPES, 1 MgCl₂, 5 EGTA,

2 ATP-Mg, 0.3 GTP-Na, adjusted to pH 7.2 with CsOH.

NMDA Application: Prepare a stock solution of NMDA (e.g., 1 mM) in the external solution.

Methoxpropamine Stock: Prepare a stock solution of Methoxpropamine (e.g., 10 mM in

DMSO) and dilute to final concentrations in the external solution.

3. Electrophysiology:

Perform whole-cell voltage-clamp recordings.[2][7]

Pull borosilicate glass pipettes to a resistance of 3-5 MΩ.

Hold the cell at a membrane potential of -70 mV.

Apply NMDA (e.g., 100 µM) for a short duration (e.g., 2-5 seconds) to evoke an inward

current.

After establishing a stable baseline of NMDA-evoked currents, co-apply Methoxpropamine
with NMDA.

Record the inhibition of the NMDA-evoked current at various concentrations of

Methoxpropamine to determine the IC50.

Protocol 2: hERG (Kv11.1) Channel Currents
Objective: To assess the potential inhibitory effect of Methoxpropamine on hERG channels.
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1. Cell Preparation:

Use a stable cell line expressing hERG channels (e.g., HEK293 or CHO cells).[1][5][12]

2. Solutions:

External Solution (in mM): 137 NaCl, 4 KCl, 1.8 CaCl₂, 1 MgCl₂, 10 Glucose, 10 HEPES,

adjusted to pH 7.4 with NaOH.[1]

Internal Solution (in mM): 130 KCl, 1 MgCl₂, 1 CaCl₂, 10 HEPES, 10 EGTA, 5 ATP-K₂,

adjusted to pH 7.2 with KOH.

3. Electrophysiology:

Perform whole-cell voltage-clamp recordings.[5][12]

Use a voltage protocol to elicit hERG currents. A typical protocol involves a depolarizing step

to +20 mV to open the channels, followed by a repolarizing step to -50 mV to measure the

tail current.

Establish a stable baseline recording.

Perfuse the cells with increasing concentrations of Methoxpropamine and record the effect

on the hERG tail current.

Protocol 3: Voltage-Gated Sodium (Nav) Channel
Currents
Objective: To determine if Methoxpropamine modulates Nav channel activity.

1. Cell Preparation:

Use cell lines expressing specific Nav channel subtypes (e.g., Nav1.5 in HEK293 cells) or

primary neurons.[13]

2. Solutions:
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External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 5 Glucose,

adjusted to pH 7.4 with NaOH.

Internal Solution (in mM): 120 CsF, 20 CsCl, 10 NaCl, 10 HEPES, 10 EGTA, adjusted to pH

7.2 with CsOH.

3. Electrophysiology:

Perform whole-cell voltage-clamp recordings.[13]

Hold the cells at a hyperpolarized potential (e.g., -100 mV) to ensure channels are in a

resting state.

Apply a series of depolarizing voltage steps (e.g., from -80 mV to +60 mV) to elicit sodium

currents.

After obtaining a stable baseline, apply Methoxpropamine and assess its effect on the peak

sodium current.

Protocol 4: Voltage-Gated Potassium (Kv) Channel
Currents
Objective: To investigate the interaction of Methoxpropamine with Kv channels.

1. Cell Preparation:

Use cells endogenously expressing or transiently transfected with specific Kv channel

subtypes (e.g., Kv1.3, Kv7.1).[8][14]

2. Solutions:

External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose,

adjusted to pH 7.3 with NaOH.

Internal Solution (in mM): 140 KCl, 1 MgCl₂, 10 HEPES, 10 EGTA, 2 ATP-Mg, adjusted to pH

7.3 with KOH.

3. Electrophysiology:
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Perform whole-cell voltage-clamp recordings.[8][14]

Hold the cell at -80 mV and apply depolarizing steps (e.g., from -60 mV to +60 mV) to

activate Kv channels.

Record the outward potassium currents in the absence and presence of various

concentrations of Methoxpropamine.

Protocol 5: Voltage-Gated Calcium (CaV) Channel
Currents
Objective: To evaluate the effect of Methoxpropamine on CaV channels.

1. Cell Preparation:

Use cell lines expressing specific CaV channel subtypes (e.g., CaV1.2 in HEK293 cells) or

primary neurons.[9][15]

2. Solutions:

External Solution (in mM): 120 NaCl, 20 BaCl₂ (or CaCl₂), 1 MgCl₂, 10 HEPES, 10 Glucose,

adjusted to pH 7.4 with TEA-OH. (Barium is often used as the charge carrier to increase

current amplitude and reduce calcium-dependent inactivation).

Internal Solution (in mM): 120 CsCl, 10 EGTA, 10 HEPES, 5 ATP-Mg, adjusted to pH 7.2

with CsOH.

3. Electrophysiology:

Perform whole-cell voltage-clamp recordings.[9][15]

Hold the cell at -80 mV and apply depolarizing steps (e.g., from -50 mV to +50 mV) to elicit

calcium currents.

Apply Methoxpropamine and measure any changes in the peak calcium current.

Conclusion
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The provided application notes and protocols offer a framework for the detailed

electrophysiological characterization of Methoxpropamine. While its primary action as an

NMDA receptor antagonist is established, a thorough investigation of its effects on other key

ion channels, such as hERG, Nav, Kv, and CaV, is essential for a comprehensive

understanding of its pharmacological profile and for predicting potential adverse effects. The

use of structurally related compounds like methoxetamine for preliminary assessment can be

informative but should be followed by direct testing of Methoxpropamine as it becomes

available for research purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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